Cas no 110458-84-9 (Bicyclo[2.2.1]heptane-2-methanol,5,6-dimethyl-1-(1-methylethyl)-)

• Product Name: Bicyclo[2.2.1]heptane-2-methanol,5,6-dimethyl-1-(1-methylethyl)-
• CAS No: 110458-84-9
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 215922
• PubChem ID: 86113
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2-methanol,5,6-dimethyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-methanol,5,6-dimethyl-1-(1-methylethyl)-
• (2,3-dimethyl-4-propan-2-yl-5-bicyclo[2.2.1]heptanyl)methanol
• (1-Isopropyl-5,6-dimethylbicyclo[2.2.1]hept-2-yl)methanol
• Bicyclo(2.2.1)heptane-2-methanol, 5,6-dimethyl-1-(1-methylethyl)-
• 110458-84-9
• Bicyclo[2.2.1]heptane-2-methanol, 5,6-dimethyl-1-(1-methylethyl)-
• DTXSID90888839

• Inchi： 1S/C13H24O/c1-8(2)13-6-11(5-12(13)7-14)9(3)10(13)4/h8-12,14H,5-7H2,1-4H3
• InChI Key： VFFUWAHBYYGDHT-UHFFFAOYSA-N
• SMILES： OCC1CC2C(C)C(C)C1(C(C)C)C2

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23